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Compound of Interest

Compound Name: 17:0-22:4 PG-d5
CAS No.: 2342575-46-4
Cat. No.: B15558462
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and
methodologies associated with the deuterated prostaglandin internal standard, 17:0-22:4 PG-
d5. The information presented is aggregated from publicly available data sheets and
certificates of analysis from leading suppliers.

Compound Identification and Properties

17:0-22:4 PG-d5, with the systematic name 1-heptadecanoyl-2-docosatetraenoyl-sn-
glycero(d5)-3-phospho-(1'-rac-glycerol) (sodium salt), is a high-purity, deuterated lipid standard
essential for accurate quantification in lipidomics research.[1] Its primary application is as an
internal standard in mass spectrometry-based analytical methods, such as LC-MS, to correct
for variations during sample preparation and analysis.[2][3]

Table 1: Chemical and Physical Properties[1][4]
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Property Value

1-heptadecanoyl-2-docosatetraenoyl-sn-

Systematic Name glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium
salt)

Molecular Formula C45H75D5Na0O10P

Formula Weight 840.12 g/mol

Exact Mass 839.57 Da

CAS Number 2342575-46-4

Purity >99%

Physical State Solution

Storage Temperature -20°C

Stability 1 Year

Table 2: Elemental Composition[4]

Element Percentage
Carbon (C) 64.34%
Hydrogen (H) & Deuterium (D) 10.20%
Sodium (Na) 2.74%
Oxygen (O) 19.04%
Phosphorus (P) 3.69%

Experimental Protocols

While specific, proprietary experimental protocols for the quality control of 17:0-22:4 PG-d5 are
not publicly disclosed by manufacturers, this section outlines the general methodologies
employed for the characterization and purity assessment of similar lipid internal standards.
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Purity Determination by Thin-Layer Chromatography
(TLC)

Thin-Layer Chromatography is a common method for assessing the purity of lipid compounds.
o Stationary Phase: Silica gel plate.

o Mobile Phase: A solvent system capable of separating phospholipids, such as
chloroform:methanol:water or chloroform:methanol:acetic acid in various ratios.

o Sample Preparation: The 17:0-22:4 PG-d5 standard is dissolved in a suitable organic
solvent, typically the one it is supplied in (e.g., dichloromethane:methanol 1:1).

» Detection: The plate is visualized using a universal staining reagent like phosphomolybdic
acid or a specific stain for phospholipids, followed by heating. The absence of secondary
spots indicates high purity.

Identity Confirmation by Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and structure of the lipid.
« lonization Technique: Electrospray ionization (ESI) is typically used for phospholipids.

o Mass Analyzer: A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap)
is used to determine the exact mass of the parent ion.

o Fragmentation Analysis (MS/MS): Tandem mass spectrometry is employed to fragment the
parent ion and analyze the resulting product ions. The fragmentation pattern provides
structural information, confirming the identity of the fatty acid chains and the head group. For
17:0-22:4 PG-d5, characteristic fragments would correspond to the neutral loss of the
glycerol headgroup and the individual fatty acyl chains (17:0 and 22:4).

Concentration Verification

The concentration of the standard in solution is typically determined by gravimetric analysis,
where a precise amount of the purified lipid is dissolved in a known volume of solvent.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15558462/docs?utm_src=pdf-body#technical-guide-17-0-22-4-pg-d5-certificate-of-analysis
https://www.benchchem.com/product/b15558462/docs?utm_src=pdf-body#technical-guide-17-0-22-4-pg-d5-certificate-of-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualized Workflows and Pathways

The following diagrams illustrate the analytical workflow for purity assessment and the logical
relationship of using an internal standard in a quantitative lipidomics experiment.

Click to download full resolution via product page

Caption: Analytical workflow for the synthesis and quality control of 17:0-22:4 PG-d5.
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Logical Workflow for Using 17:0-22:4 PG-d5 as an Internal Standard

Sample Preparation

Biological Sample (e.g., Plasma, Tissue)

Spike with Known Amount of 17:0-22:4 PG-d5

Lipid Extraction

Chromatographic Separation

Mass Spectrometric Detection

Data Processing

Peak Integration (Analyte and Internal Standard)

l

Calculate Peak Area Ratio (Analyte / IS)

l

Quantify Analyte Concentration using Calibration Curve

Accurate Concentration of Endogenous PG

Click to download full resolution via product page

Caption: Use of 17:0-22:4 PG-d5 as an internal standard in a typical lipidomics workflow.
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Applications in Research and Drug Development

17:0-22:4 PG-d5 is a critical tool for researchers in various fields:

» Lipidomics: It serves as an internal standard for the accurate quantification of
phosphatidylglycerols (PGs) and other lipid species in complex biological matrices.

¢ Drug Discovery and Development: In pharmacokinetic and pharmacodynamic studies,
deuterated standards are used to quantify the levels of drug candidates and their
metabolites.

» Clinical Research: It can be used in the development of diagnostic assays for diseases
associated with alterations in lipid metabolism.

The use of a deuterated internal standard like 17:0-22:4 PG-d5 is crucial for mitigating matrix
effects and ensuring the accuracy and reproducibility of quantitative data in mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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